BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cnidioside B methyl ester CAS number and
molecular weight.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cnidioside B methyl ester

Cat. No.: B599613

Cnidioside B Methyl Ester: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on Cnidioside
B methyl ester, a natural product of interest in phytochemical research. While comprehensive
biological data and detailed experimental protocols remain limited in publicly accessible
literature, this document consolidates the existing physiochemical properties to serve as a
foundational resource.

Core Compound Identification

A crucial first step in any research endeavor is the accurate identification of the compound of
interest. Cnidioside B methyl ester is identified by the following key parameters:
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Identifier Value Source(s)
CAS Number 158500-59-5 [11[2][3][41[5]
Molecular Formula C19H24010 [1][3]
Molecular Weight Approximately 412.39 g/mol [11[31[5]
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Biological Activity and Therapeutic Potential

Currently, there is a significant gap in the scientific literature regarding the specific biological
activities and signaling pathways of Cnidioside B methyl ester. While it is classified as a
glucoside compound isolated from plants such as Ammi majus L., detailed studies elucidating
its pharmacological effects, mechanism of action, and therapeutic potential are not readily
available.[2]

Further research is required to explore potential activities, which might be inferred from related
compounds or plant extracts, including but not limited to anti-inflammatory, antioxidant, or
antimicrobial properties.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of
Cnidioside B methyl ester are not extensively documented in the reviewed literature.
Researchers seeking to work with this compound may need to develop methodologies based
on general principles of natural product chemistry and pharmacology.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://caps.ncbs.res.in/GRAYU/phytochemical/cid/45359747
https://pmc.ncbi.nlm.nih.gov/articles/PMC10005784/
https://pubmed.ncbi.nlm.nih.gov/26363192/
https://www.researchgate.net/figure/Bioactive-compound-and-their-biological-activity_tbl4_353443319
https://pmc.ncbi.nlm.nih.gov/articles/PMC9527340/
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/45359747
https://pubmed.ncbi.nlm.nih.gov/26363192/
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/45359747
https://pubmed.ncbi.nlm.nih.gov/26363192/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9527340/
https://www.benchchem.com/product/b599613?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10005784/
https://www.benchchem.com/product/b599613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

A generalized workflow for the isolation and characterization of a natural product like
Cnidioside B methyl ester is presented below. This is a hypothetical workflow and would
require optimization for this specific compound.
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Cnidioside B Methyl Ester

reatment

Target Cell Line
(e.g., Cancer, Immune cells)

Cell Surface Receptor

Activation/Inhibition

Kinase Cascade
(e.g., MAPK, PI3K/Akt)

Activation/Inhibition

Transcription Factor
(e.g., NF«kB, AP-1)

Target Gene Expression

Cellular Response
(e.g., Apoptosis, Inflammation)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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